Cas no 124371-49-9 (1,2,3-Benzothiadiazole-7-carbonyl chloride (9CI))
124371-49-9 structure
Product Name:1,2,3-Benzothiadiazole-7-carbonyl chloride (9CI)
CAS No:124371-49-9
MF:C7H3ClN2OS
MW:198.62951874733
CID:103782
PubChem ID:18377607
Update Time:2025-04-18
1,2,3-Benzothiadiazole-7-carbonyl chloride (9CI) Chemical and Physical Properties
Names and Identifiers
-
- 1,2,3-Benzothiadiazole-7-carbonyl chloride (9CI)
- 1,2,3-benzothiadiazole-7-carbonyl chloride
- benzothiadiazole-7-carboxylic acid chloride
- benzo-1,2,3-thiadiazole-7-carboxylic acidchloride
- SCHEMBL7555956
- Benzo-1,2.3-thiadiazole-7-carbonyl chloride
- 7-benzothiadiazolecarboxylic acid chloride
- benzo[d][1,2,3]thiadiazole-7-carbonylchloride
- benzo-1,2,3-thiadiazole-7-carboxylic acid chloride
- 124371-49-9
- DTXSID10593271
- FHWNOXLHRUSQMV-UHFFFAOYSA-N
- benzo[d][1,2,3]thiadiazole-7-carbonyl chloride
- Benzo-1,2,3-thiadiazole-7-carbonyl Chloride
-
- Inchi: 1S/C7H3ClN2OS/c8-7(11)4-2-1-3-5-6(4)12-10-9-5/h1-3H
- InChI Key: FHWNOXLHRUSQMV-UHFFFAOYSA-N
- SMILES: ClC(C1C=CC=C2C=1SN=N2)=O
Computed Properties
- Exact Mass: 197.96559
- Monoisotopic Mass: 197.9654616g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 202
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 2.4
- Topological Polar Surface Area: 71.1Ų
Experimental Properties
- PSA: 42.85
1,2,3-Benzothiadiazole-7-carbonyl chloride (9CI) Related Literature
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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